Cas no 2229397-99-1 (3-(1-ethylcyclobutyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(1-ethylcyclobutyl)-2,2-dimethylpropan-1-ol
• CAS No: 2229397-99-1
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6009983
• PubChem ID: 165964177
• Update Time: 2025-08-03

3-(1-ethylcyclobutyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclobutyl)-2,2-dimethylpropan-1-ol
• EN300-1775332
• 2229397-99-1

• Inchi： 1S/C11H22O/c1-4-11(6-5-7-11)8-10(2,3)9-12/h12H,4-9H2,1-3H3
• InChI Key： XIVHYNIWHNHREX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1(CC)CCC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(1-ethylcyclobutyl)-2,2-dimethylpropan-1-ol

3-(1-Ethylcyclobutyl)-2,2-Dimethylpropan-1-ol: A Comprehensive Overview

3-(1-Ethylcyclobutyl)-2,2-Dimethylpropan-1-ol, also known by its CAS number 2229397-99-1, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its cyclobutane ring substituted with an ethyl group and its tertiary alcohol functionality, which contributes to its distinctive chemical properties and potential applications.

The molecular structure of 3-(1-Ethylcyclobutyl)-2,2-Dimethylpropan-1-ol consists of a cyclobutane ring fused with a branched alkyl chain and a hydroxyl group. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and physical properties. The ethyl substitution on the cyclobutane ring adds further complexity to the structure, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including ring-closing metathesis and other transition-metal-catalyzed reactions. These methods have not only improved the yield but also provided insights into the stereochemical outcomes of the synthesis process. The ability to control stereochemistry is particularly important for applications in drug discovery and materials science.

In terms of physical properties, 3-(1-Ethylcyclobutyl)-2,2-Dimethylpropan-1-ol exhibits a melting point of approximately -50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and formulations.

The compound's hydroxyl group renders it capable of participating in hydrogen bonding, which is a key factor in determining its solubility and reactivity. This property has been exploited in the development of novel materials, including surfactants and polymers, where hydrogen bonding plays a critical role in molecular recognition and self-assembly.

Recent studies have highlighted the potential of 3-(1-Ethylcyclobutyl)-2,2-Dimethylpropan-1-ol as a precursor for bioactive molecules. Its unique structure allows for the incorporation of diverse functional groups through substitution or addition reactions, making it a valuable building block in organic synthesis.

In the field of materials science, this compound has been investigated for its potential as a monomer in polymerization reactions. Its ability to form stable covalent bonds with other monomers has led to the development of novel polymeric materials with tailored mechanical and thermal properties.

The cyclobutane ring in 3-(1-Ethylcyclobutyl)-2,2-Dimethylpropan-1-ol also makes it an attractive candidate for use in strained-ring chemistry. Strained rings are known to exhibit unique reactivity patterns due to their inherent instability, which can be harnessed for designing highly efficient chemical reactions.

In conclusion, 3-(1-Ethylcyclobutyl)-2,2-Dimethylpropan-1-ol (CAS No: 2229397-99-1) is a multifaceted compound with promising applications across various disciplines. Its distinctive structure and chemical properties continue to inspire innovative research, driving advancements in synthetic chemistry, materials science, and drug discovery.